Cas no 29813-87-4 (Phenol,4-[(4-methylphenyl)amino]-)

• Product Name: Phenol,4-[(4-methylphenyl)amino]-
• CAS No: 29813-87-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 269991
• PubChem ID: 344299
• Update Time: 2025-04-19

Phenol,4-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(4-methylphenyl)amino]-
• 4-(4-methylanilino)phenol
• 4-hydroxy-4'-methyldiphenylamine
• 4-Methyl-4'-hydroxydiphenylamin
• 4'-Oxy-4-methyl-diphenylamin
• 4-p-Toluidino-phenol
• N-(4-Hydroxyphenyl)-p-toluidine
• Phenol, 4-[(4-methylphenyl)amino]-
• 4-(4-toluidino)phenol
• AKOS006273290
• SCHEMBL1079767
• p-(p-Toluidino)phenol
• PJCNSVHWHHVSMK-UHFFFAOYSA-N
• FT-0740237
• 4'-HYDROXY-4-METHYLDIPHENYLAMINE
• 4-[(4-methylphenyl)amino]phenol
• 4-(p-Tolylamino)phenol
• NSC-401137
• 29813-87-4
• NSC401137
• DTXSID30322388

• Inchi： 1S/C13H13NO/c1-10-2-4-11(5-3-10)14-12-6-8-13(15)9-7-12/h2-9,14-15H,1H3
• InChI Key： PJCNSVHWHHVSMK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 3.51720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes